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The Prophetic Power of the Periodic Table: The
Discovery of Gallium
A Technical Account of a Landmark Scientific Breakthrough

For Researchers, Scientists, and Drug Development Professionals

The discovery of gallium stands as a monumental testament to the predictive power of

scientific theory and the meticulous precision of experimental investigation. In 1871, the

visionary chemist Dmitri Mendeleev, in his formulation of the Periodic Table, identified a gap

below aluminum and boldly predicted the existence and properties of an undiscovered element

he named "eka-aluminum."[1][2][3] Just four years later, in 1875, the French chemist Paul-

Émile Lecoq de Boisbaudran, through painstaking experimental work, isolated a new element

that stunningly matched Mendeleev's predictions, providing resounding confirmation of the

periodic law.[1][4][5] This in-depth guide explores the discovery and history of gallium, detailing

the scientific breakthroughs that solidified a cornerstone of modern chemistry.

A Prophecy Etched in the Periodic Table
Mendeleev's periodic system was not merely a classification of known elements; it was a

framework that revealed underlying natural laws.[6] By arranging the elements according to

their atomic weights and observing recurring patterns in their properties, he was able to identify

inconsistencies and gaps.[7][8] One such void lay between aluminum and indium, prompting
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Mendeleev to predict the properties of the missing element, "eka-aluminum" (a name derived

from the Sanskrit word "eka," meaning "one," to signify it was one place away from aluminum).

[9] His predictions, based on the periodic trends he had observed, were remarkably detailed

and quantitative.[9]

The Experimental VIndication: The Work of Lecoq
de Boisbaudran
Working independently in his private laboratory in Cognac, France, Paul-Émile Lecoq de

Boisbaudran was a pioneer in the field of spectroscopy.[10] For fifteen years, he had been

meticulously examining the spectral lines of various elements.[2] His research culminated in the

summer of 1875 when he identified two new, distinct violet spectral lines in a sample of zinc

blende (sphalerite) from the Pierrefitte mine in the Pyrenees.[11] This spectroscopic signature

was the first indication of a new element.

Data Presentation: Mendeleev's Predictions vs.
Gallium's Properties
The profound significance of de Boisbaudran's discovery was fully realized when the properties

of his newly isolated metal were compared with Mendeleev's predictions for eka-aluminum. The

astonishing correlation between the theoretical and the experimental provided powerful

evidence for the validity of the periodic table.
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Property
Mendeleev's Prediction for
Eka-aluminum (1871)

Experimentally Determined
Properties of Gallium
(1875)

Atomic Weight Approximately 68 69.723

Density 5.9 g/cm³ 5.91 g/cm³

Melting Point Low 29.76 °C

Valency 3 3

Oxide Formula Ea₂O₃ Ga₂O₃

Method of Discovery
Should be discovered by

spectroscopy
Discovered by spectroscopy

Properties of the Hydroxide
Should dissolve in both acids

and alkalis

Gallium hydroxide is

amphoteric, dissolving in both

acids and alkalis

Sources:[1][5][9][11]

Experimental Protocols
While the exact, step-by-step laboratory notes of Lecoq de Boisbaudran are not fully

preserved, a detailed understanding of his experimental protocols can be reconstructed from

his publications in Comptes Rendus and a knowledge of 19th-century chemical and analytical

techniques.

Processing of Zinc Blende Ore and Spectroscopic
Analysis
The initial challenge for de Boisbaudran was to extract and concentrate the new element from

the zinc blende ore, in which it was present in trace amounts.

Methodology:

Dissolution of the Ore: A large quantity of zinc blende (initially 52 kg) was dissolved in aqua

regia (a mixture of nitric acid and hydrochloric acid). This aggressive acid mixture is capable
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of breaking down the zinc sulfide matrix of the ore.

Precipitation of Sulfides: The acidic solution was then treated with hydrogen sulfide (H₂S).

This would precipitate the sulfides of elements like arsenic, copper, and lead, while leaving

zinc, iron, and the sought-after eka-aluminum in solution.

Separation of Iron: The remaining solution was boiled to expel excess H₂S, and then treated

with nitric acid to oxidize any ferrous iron (Fe²⁺) to ferric iron (Fe³⁺). The addition of a

neutralizing agent, such as zinc carbonate, would then precipitate the iron as ferric hydroxide

(Fe(OH)₃), leaving the zinc and eka-aluminum in solution.

Fractional Precipitation: The separation of eka-aluminum from the large excess of zinc was

the most challenging step. De Boisbaudran likely employed fractional precipitation with a

weak base like ammonia or by carefully controlling the pH. Eka-aluminum hydroxide is less

soluble than zinc hydroxide and would precipitate first under carefully controlled conditions.

This process would have been repeated multiple times to achieve a sufficient concentration

of the new element's hydroxide.

Spectroscopic Analysis: The concentrated hydroxide salt was then introduced into the flame

of a Bunsen burner. The light emitted from the flame was passed through a spectroscope,

which would have consisted of a slit, a prism to disperse the light, and a telescope for

observation. It was through this apparatus that de Boisbaudran observed the two

characteristic violet lines that signaled the presence of a new element.

Fig. 1: Experimental workflow for the spectroscopic identification of gallium.

Isolation of Metallic Gallium by Electrolysis
Following the spectroscopic confirmation, de Boisbaudran set out to isolate the new element in

its metallic form. He achieved this through the electrolysis of a solution of its hydroxide.

Methodology:

Preparation of the Electrolyte: The purified gallium hydroxide was dissolved in a solution of

potassium hydroxide (KOH), forming a solution of potassium gallate.

Electrolytic Cell Setup: An electrolytic cell was constructed, likely using a platinum cathode

and a platinum or carbon anode.
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Electrolysis: A direct current was passed through the solution. At the cathode, gallium ions

were reduced and deposited as metallic gallium. At the anode, oxygen gas was evolved

from the oxidation of hydroxide ions.

Collection and Purification: The small globules of liquid gallium (due to its low melting point)

were collected from the cathode. De Boisbaudran initially obtained only a few milligrams, but

through processing several hundred kilograms of ore, he was able to produce several grams

of the new metal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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